Cas no 2137642-15-8 (1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-)

1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, is a specialized organic compound featuring a phenyl ring substituted with amino, chloro, and methylthio functional groups, linked to a propanone moiety. This structure imparts reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its utility in selective chemical transformations. The methylthio group further contributes to its potential as a precursor in sulfur-containing compounds. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, particularly in the development of bioactive molecules. Suitable for controlled reactions, it offers precise functionalization opportunities in research and industrial applications.
1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- structure
2137642-15-8 structure
Product Name:1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-
CAS No:2137642-15-8
MF:C10H12ClNOS
MW:229.726380348206
CID:5287295
Update Time:2025-11-02

1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-
    • Inchi: 1S/C10H12ClNOS/c1-3-9(13)6-4-10(14-2)7(11)5-8(6)12/h4-5H,3,12H2,1-2H3
    • InChI Key: BTFDJWRBNZAJCA-UHFFFAOYSA-N
    • SMILES: C(C1=CC(SC)=C(Cl)C=C1N)(=O)CC

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Additional information on 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-

Comprehensive Guide to 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- (CAS No. 2137642-15-8)

1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- (CAS No. 2137642-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including an amino group, chloro substituent, and methylthio moiety, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and applications in drug discovery and crop protection.

The molecular structure of 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- features a propanone backbone attached to a substituted phenyl ring. This configuration allows for diverse chemical modifications, making it valuable for designing novel compounds. The presence of the amino group enhances its ability to participate in hydrogen bonding, while the chloro and methylthio groups contribute to its electronic properties, influencing reactivity in synthetic pathways. Such characteristics are critical for developing highly selective and efficient chemical processes.

In pharmaceutical research, 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- is often utilized as a building block for small-molecule drugs. Its structural motifs are commonly found in compounds targeting enzyme inhibition and receptor modulation. Recent studies highlight its role in developing potential therapies for metabolic disorders and inflammatory diseases, aligning with the growing demand for innovative treatments in these areas. The compound's compatibility with green chemistry principles also makes it attractive for sustainable drug development.

Agrochemical applications of 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- are equally noteworthy. Its derivatives have shown promise as pesticide intermediates, particularly in formulations aimed at pest resistance management. With global agriculture facing challenges like climate change and food security, this compound's role in creating next-generation crop protection agents is highly relevant. Researchers are investigating its potential to enhance pesticide efficacy while minimizing environmental impact.

The synthesis of 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Optimizing these processes for high yield and purity is a key focus in industrial chemistry. Advances in catalytic methods and flow chemistry have further improved the scalability of its production, addressing the needs of large-scale manufacturers.

From a market perspective, the demand for 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- is driven by its applications in life sciences and specialty chemicals. Industry reports indicate a steady growth trajectory, particularly in regions with strong pharmaceutical and agrochemical sectors. Companies are investing in R&D to explore new derivatives and formulations, capitalizing on the compound's versatility.

Quality control and regulatory compliance are paramount when working with 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure product consistency and safety. Adhering to international standards like ISO and GMP is essential for suppliers and end-users alike.

In conclusion, 1-Propanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- (CAS No. 2137642-15-8) represents a valuable chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity make it a focal point for innovation in these fields. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and agriculture.

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